Cas no 25462-50-4 (1,3-Propanediol,2-methyl-2-(3-methylbutyl)-)

• Product Name: 1,3-Propanediol,2-methyl-2-(3-methylbutyl)-
• CAS No: 25462-50-4
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 258496
• PubChem ID: 213090
• Update Time: 2025-04-19

1,3-Propanediol,2-methyl-2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-methyl-2-(3-methylbutyl)-
• 2-methyl-2-(3-methylbutyl)propane-1,3-diol
• AKOS018005546
• 1,3-Propanediol, 2-isopentyl-2-methyl-
• 2-Isopentyl-2-methyl-1,3-propanediol
• BRN 1847822
• 25462-50-4
• DTXSID10180145

• Inchi： 1S/C9H20O2/c1-8(2)4-5-9(3,6-10)7-11/h8,10-11H,4-7H2,1-3H3
• InChI Key： SXKIAUOJJWKUTP-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)CCC(C)C

Computed Properties

• Exact Mass: 160.1464
• Monoisotopic Mass: 160.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.928
• Boiling Point: 243.3°C at 760 mmHg
• Flash Point: 105.9°C
• Refractive Index: 1.454
• PSA: 40.46